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Compound of Interest

Benzyl 2-(4-
Compound Name:
hydroxyphenyl)acetate

Cat. No.: B132231

An In-depth Technical Guide to Benzyl 2-(4-hydroxyphenyl)acetate
Abstract

Benzyl 2-(4-hydroxyphenyl)acetate is an aromatic ester with the molecular formula
C1sH1403. Characterized by a benzyl group ester-linked to a 4-hydroxyphenylacetic acid
moiety, this compound holds interest in pharmaceutical and materials science research. Its
structural features, including a reactive hydroxyl group and an ester linkage, make it a versatile
intermediate in organic synthesis. Notably, it is explored as a potential prodrug for 4-
hydroxyphenylacetic acid, a compound with known biological activities. Research also
suggests potential applications leveraging its aromatic structure in the development of novel
liquid crystals. This document provides a comprehensive overview of its chemical and physical
properties, synthesis protocols, potential biological significance, and safety considerations,
tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Physical Properties

Benzyl 2-(4-hydroxyphenyl)acetate is classified as an aromatic ester. The presence of both a
phenolic hydroxyl group and a benzyl ester functional group dictates its chemical reactivity and
physical characteristics.[1]

Chemical Identifiers
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A comprehensive list of chemical identifiers for Benzyl 2-(4-hydroxyphenyl)acetate is

provided below, facilitating its unambiguous identification in databases and literature.

Identifier Value
IUPAC Name benzyl 2-(4-hydroxyphenyl)acetate[2]
CAS Number 27727-37-3[2]

Molecular Formula

C15H1403[1][2]

Molecular Weight

242.27 g/mol [2]

Canonical SMILES

C1=CC=C(C=C1)COC(=0)CC2=CC=C(C=C2)
O[2]

INChl=1S/C15H1403/c16-14-8-6-12(7-9-14)10-

InChl 15(17)18-11-13-4-2-1-3-5-13/h1-9,16H,10-
11H2[2]

InChlKey IUGQFMIATSVYLK-UHFFFAQYSA-N[2]
(p-Hydroxyphenyl)acetic Acid Benzyl Ester,

Synonyms Benzyl 4-Hydroxyphenylacetate, 4-Hydroxy-

benzeneacetic Acid Phenylmethyl Ester[2]

Physicochemical Properties

Experimental data on the physical properties of Benzyl 2-(4-hydroxyphenyl)acetate are not

extensively reported. The values presented below are primarily computed properties from

publicly available chemical databases.
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Property Value Notes
XLogP3 2.8 Computed
Polar Surface Area 46.5 Az Computed

Melting Point

Data not available

Boiling Point

Data not available

Solubility

Data not available

Expected to be soluble in
organic solvents like ethanol,
DMSO, and DMF.

Synthesis and Experimental Protocols

Benzyl 2-(4-hydroxyphenyl)acetate can be synthesized through standard organic chemistry

reactions. The most common methods involve the formation of an ester bond between 4-

hydroxyphenylacetic acid and benzyl alcohol.[1]

Synthesis Methodologies

o Fischer Esterification: This acid-catalyzed method involves the direct reaction of 4-

hydroxyphenylacetic acid with benzyl alcohol. The reaction is typically heated under reflux to

drive the equilibrium towards the product.[1]

o Transesterification/Alkylation: An alternative route involves the reaction of a salt of the

carboxylic acid, such as sodium 4-hydroxyphenylacetate, with benzyl chloride or benzyl

bromide in an aprotic solvent like dimethylformamide (DMF).[1]

General Experimental Protocol: Fischer Esterification

This protocol describes a general procedure for the synthesis of Benzyl 2-(4-

hydroxyphenyl)acetate via Fischer Esterification.

Materials:

» 4-Hydroxyphenylacetic acid (1.0 eq)

e Benzyl alcohol (~10 eq, used as solvent and reagent)
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e Concentrated Sulfuric Acid (catalytic amount, e.g., 0.05 eq)

e Sodium bicarbonate (saturated aqueous solution)

e Brine (saturated agueous NaCl solution)

e Anhydrous Magnesium Sulfate (or Sodium Sulfate)

o Ethyl acetate

e Hexane

Procedure:

» To a round-bottom flask, add 4-hydroxyphenylacetic acid and an excess of benzyl alcohol.
e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Fit the flask with a reflux condenser and heat the mixture to reflux (typically 100-120 °C).
Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, allow the reaction mixture to cool to room temperature.
» Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

» The crude product can be purified by silica gel column chromatography, typically using a
gradient of ethyl acetate in hexane as the eluent.
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Reaction Setup

Combine Reactants:
- 4-Hydroxyphenylacetic Acid
- Benzyl Alcohol
- H2SOa4 (cat.)
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Fig. 1: General workflow for the synthesis of Benzyl 2-(4-hydroxyphenyl)acetate.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b132231?utm_src=pdf-body-img
https://www.benchchem.com/product/b132231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Analysis

Specific experimental spectral data for Benzyl 2-(4-hydroxyphenyl)acetate is not widely
published. The following table summarizes the expected characteristic signals based on its
chemical structure and data from analogous compounds like benzyl acetate.[3]

Spectroscopy Expected Signals

~9-10 ppm: Singlet, 1H (phenolic -OH)~7.3
ppm: Multiplet, 5H (benzyl aromatic C-H)~7.1
ppm: Doublet, 2H (aromatic C-H ortho to
CH2)~6.7 ppm: Doublet, 2H (aromatic C-H ortho
to OH)~5.1 ppm: Singlet, 2H (benzyl -CH2-
0)~3.6 ppm: Singlet, 2H (-CH2-C=0)

IH-NMR

~172 ppm: Ester Carbonyl (C=0)~156 ppm:
Aromatic C-OH~136 ppm: Aromatic C-ipso
(benzyl ring)~130 ppm: Aromatic C-H (para to
OH)~128 ppm: Aromatic C-H (benzyl ring)~125
ppm: Aromatic C-ipso (phenylacetate ring)~115

BC-NMR

ppm: Aromatic C-H (ortho to OH)~67 ppm:
Benzyl Methylene (-CH2-O)~41 ppm: Methylene
(-CH2-C=0)

3400-3200 (broad): O-H stretch (phenol)3100-
IR (cm™1) 3000: Aromatic C-H stretch~1735: C=0 stretch
(ester)[3]~1250: C-O stretch (ester)[3]

m/z 242: Molecular lon (M*)m/z 151: [M -
M S ) C7H7]* (loss of benzyl group)m/z 107: [C7H7O]*
ass Spec
P (hydroxytropylium ion)m/z 91: [C7H7]* (tropylium

ion, base peak)[3]

Biological Activity and Potential Applications

Research into Benzyl 2-(4-hydroxyphenyl)acetate is limited, but its structure suggests
several areas of application in drug development and materials science.[1]
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Prodrug Development: The benzyl ester can function as a protecting group that is
susceptible to cleavage by esterase enzymes in the body. This makes it a potential prodrug
for 4-hydroxyphenylacetic acid (4-HPA), a compound noted for its potential therapeutic
effects.[1] This strategy can be used to improve the bioavailability or modify the release
profile of the active agent.

Synthetic Intermediate: With reactive hydroxyl and ester groups, it serves as a useful
building block in organic synthesis for creating more complex molecules.[1] It is known as an
intermediate in the preparation of Camostat metabolites, which are relevant in
pharmaceutical research.[4]

Potential Bioactivity: While specific studies are scarce, the parent compound 4-HPA and its
derivatives are known to possess antioxidant properties due to the phenolic hydroxyl group's
ability to scavenge free radicals.[1] Anti-inflammatory and antimicrobial activities have also
been suggested for related compounds.[1]

Liquid Crystals: The rigid aromatic structure of the molecule makes it a candidate for
investigation in the field of liquid crystal materials.[1]
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Fig. 2: Conceptual pathway of Benzyl 2-(4-hydroxyphenyl)acetate as a prodrug.

Safety and Handling

A specific Safety Data Sheet (SDS) for Benzyl 2-(4-hydroxyphenyl)acetate is not readily
available. Therefore, it should be handled with the standard precautions for laboratory
chemicals. The safety profile can be inferred from its functional groups and data on similar
compounds like benzyl acetate. The presence of an ester linkage and aromatic rings suggests
potential for mild skin and eye irritation.

General Precautions:
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o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Handle in a well-ventilated area or a chemical fume hood.
e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

Conclusion

Benzyl 2-(4-hydroxyphenyl)acetate is a compound of significant interest due to its versatile
chemical nature and potential applications, particularly as a synthetic intermediate and a
prodrug candidate. While comprehensive experimental data on its physical and biological
properties are still emerging, its structural characteristics provide a strong basis for its
exploration in medicinal chemistry and materials science. This guide summarizes the current
knowledge to support and encourage further research and development involving this
promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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